Cas no 52414-82-1 (Thiazole, 5-propyl-)

Thiazole, 5-propyl- structure
Thiazole, 5-propyl- structure
Product Name:Thiazole, 5-propyl-
CAS No:52414-82-1
MF:C6H9NS
MW:127.207360029221
CID:372745
PubChem ID:40379
Update Time:2025-04-19

Thiazole, 5-propyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 5-propyl-
    • 5-propyl-1,3-thiazole
    • 5-propylthiazole
    • AC1L23M0
    • AG-F-78609
    • CTK1H1409
    • EINECS 257-902-4
    • SureCN6032061
    • DTXSID8068753
    • RGPMCMYHWAEMSM-UHFFFAOYSA-N
    • 5-Propyl-1,3-thiazole #
    • NS00032504
    • 52414-82-1
    • SCHEMBL6032061
    • 7L7SRZ29UM
    • Inchi: 1S/C6H9NS/c1-2-3-6-4-7-5-8-6/h4-5H,2-3H2,1H3
    • InChI Key: RGPMCMYHWAEMSM-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1CCC

Computed Properties

  • Exact Mass: 127.04567
  • Monoisotopic Mass: 127.04557
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.047
  • Boiling Point: 183.7°Cat760mmHg
  • Flash Point: 69.6°C
  • Refractive Index: 1.519
  • PSA: 12.89

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